Cas no 898750-14-6 (2-Carboethoxy-2'-morpholinomethyl benzophenone)

• Product Name: 2-Carboethoxy-2'-morpholinomethyl benzophenone
• CAS No: 898750-14-6
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD03842412
• CID: 1945618
• PubChem ID: 24725133
• Update Time: 2025-10-19

2-Carboethoxy-2'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(morpholin-4-ylmethyl)benzoyl]benzoate
• 2-CARBOETHOXY-2'-MORPHOLINOMETHYLBENZOPHENONE
• AG-H-63420
• CTK5G3670
• KB-169194
• AKOS016020864
• MFCD03842412
• Ethyl 2-{2-[(morpholin-4-yl)methyl]benzoyl}benzoate
• 898750-14-6
• DTXSID70643529
• 2-Carboethoxy-2'-morpholinomethyl benzophenone

• MDL： MFCD03842412
• Inchi： 1S/C21H23NO4/c1-2-26-21(24)19-10-6-5-9-18(19)20(23)17-8-4-3-7-16(17)15-22-11-13-25-14-12-22/h3-10H,2,11-15H2,1H3
• InChI Key： JPSCALRUOIEEOZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2C(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.86440

Additional information on 2-Carboethoxy-2'-morpholinomethyl benzophenone

Introduction to 2-Carboethoxy-2'-morpholinomethyl benzophenone (CAS No. 898750-14-6)

2-Carboethoxy-2'-morpholinomethyl benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898750-14-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology. This compound belongs to the benzophenone class, which is renowned for its diverse applications in medicinal chemistry, photodynamic therapy, and material science. The structural features of 2-Carboethoxy-2'-morpholinomethyl benzophenone, particularly the presence of both carboethoxy and morpholinomethyl substituents, endow it with unique chemical properties that make it a promising candidate for various biochemical and pharmacological studies.

The benzophenone core of this molecule serves as an excellent platform for further functionalization, enabling researchers to explore its potential in drug design and development. The carboethoxy group introduces a hydrophobic moiety, which can enhance the compound's solubility in organic solvents and facilitate its interaction with biological targets. On the other hand, the morpholinomethyl group contributes to the compound's basicity and can participate in hydrogen bonding interactions, making it suitable for applications in enzyme inhibition and receptor binding studies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Carboethoxy-2'-morpholinomethyl benzophenone, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions, including condensation, alkylation, and functional group transformations, which highlight the compound's complexity and versatility. These synthetic strategies have been optimized to ensure high yields and purity, allowing researchers to conduct detailed structural elucidation and biological evaluations.

In the realm of pharmaceutical research, 2-Carboethoxy-2'-morpholinomethyl benzophenone has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The morpholinomethyl group, in particular, has been shown to interact with acidic amino acid residues in protein targets, potentially leading to the development of novel therapeutic agents.

One of the most intriguing aspects of 2-Carboethoxy-2'-morpholinomethyl benzophenone is its photochemical behavior. Benzophenone derivatives are known for their ability to generate reactive oxygen species under irradiation, a property that has been exploited in photodynamic therapy (PDT). The introduction of electron-donating groups such as carboethoxy and morpholinomethyl can influence the excited state properties of the molecule, enhancing its efficacy as a photosensitizer. Current research is focused on optimizing these properties to improve the therapeutic index of benzophenone-based PDT agents.

The compound's structural motif also makes it a valuable tool for studying molecular recognition processes. The combination of hydrophobic and polar functional groups allows 2-Carboethoxy-2'-morpholinomethyl benzophenone to interact with a wide range of biological targets, including proteins, nucleic acids, and lipids. This versatility has been leveraged in high-throughput screening campaigns to identify new drug candidates and biomolecular probes.

From a material science perspective, 2-Carboethoxy-2'-morpholinomethyl benzophenone has shown promise as a building block for designing advanced materials with tailored properties. Its ability to form stable aggregates and emit light upon excitation makes it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring ways to incorporate this compound into polymer matrices to enhance light emission efficiency and stability.

The synthesis and application of 2-Carboethoxy-2'-morpholinomethyl benzophenone also highlight the importance of green chemistry principles in modern drug development. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and reduce environmental impact. These initiatives align with broader trends in pharmaceutical manufacturing aimed at improving sustainability without compromising efficacy.

In conclusion, 2-Carboethoxy-2'-morpholinomethyl benzophenone (CAS No. 898750-14-6) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features, combined with recent advances in synthetic methodologies, position it as a valuable asset for researchers exploring new frontiers in medicinal chemistry, photodynamic therapy, molecular biology, and materials science.